N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H21NO3/c1-22-17-9-6-13(10-18(17)23-2)11-19(21)20-16-8-7-14-4-3-5-15(14)12-16/h6-10,12H,3-5,11H2,1-2H3,(H,20,21)
• InChI Key: JDAZWUZCXQRESL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC3=C(CCC3)C=C2)OC

Description

N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide, also known as CERC-501, is a novel compound that has gained significant attention in recent years. It belongs to the class of drugs known as kappa opioid receptor antagonists and has shown promising results in various preclinical studies.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide acts as a kappa opioid receptor antagonist. Kappa opioid receptors are involved in the modulation of pain, stress, and mood. By blocking the activity of these receptors, N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide can produce anxiolytic and antidepressant effects. It can also reduce drug-seeking behavior by blocking the rewarding effects of drugs of abuse.
Biochemical and Physiological Effects
N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide has been shown to modulate various neurotransmitter systems in the brain. It can increase the levels of dopamine and serotonin, which are involved in the regulation of mood and motivation. It can also decrease the levels of glutamate, which is involved in the development of addiction and neurodegenerative disorders. In addition, N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide can reduce the levels of pro-inflammatory cytokines, which are involved in the development of inflammation and neurodegeneration.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide has several advantages for lab experiments. It has a high affinity and selectivity for kappa opioid receptors, which makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. It also has a favorable pharmacokinetic profile, which allows for easy administration and measurement of its effects. However, one limitation of N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide is that it can produce sedative effects at high doses, which can confound the interpretation of behavioral experiments.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide. One direction is to further investigate its therapeutic potential in various psychiatric and neurological disorders, such as anxiety, depression, addiction, and neurodegeneration. Another direction is to explore its mechanism of action in more detail, including its effects on intracellular signaling pathways and gene expression. Additionally, future studies could investigate the effects of N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide in combination with other drugs or therapies, to determine if it can enhance their efficacy or reduce their side effects.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide involves a multi-step process. The starting materials are 3,4-dimethoxybenzaldehyde and 2,3-dihydroindene. The first step involves the reaction of 3,4-dimethoxybenzaldehyde with ethyl cyanoacetate to form 3,4-dimethoxyphenylacrylic acid ethyl ester. The second step involves the reaction of 2,3-dihydroindene with methyl magnesium bromide to form the corresponding Grignard reagent. The final step involves the reaction of 3,4-dimethoxyphenylacrylic acid ethyl ester with the Grignard reagent to form N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to reduce drug-seeking behavior in animal models of addiction. In addition, N-(2,3-dihydro-1H-inden-5-yl)-2-(3,4-dimethoxyphenyl)acetamide has been shown to have anti-inflammatory and neuroprotective effects.